Cas no 1805044-68-1 (5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxaldehyde)

5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxaldehyde is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical research. Its key structural features—a bromo substituent, difluoromethyl, and trifluoromethyl groups—enhance its reactivity and selectivity in cross-coupling reactions, making it a valuable intermediate for synthesizing complex heterocyclic compounds. The aldehyde functionality provides a versatile handle for further derivatization, enabling the introduction of diverse molecular scaffolds. The presence of multiple fluorine atoms improves metabolic stability and lipophilicity, which is advantageous in drug discovery. This compound is particularly useful in the development of bioactive molecules, offering precise control over molecular properties for targeted applications.
5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxaldehyde structure
1805044-68-1 structure
Product Name:5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxaldehyde
CAS No:1805044-68-1
MF:C8H3BrF5NO
MW:304.011538743973
CID:4864590
Update Time:2025-05-26

5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxaldehyde
    • Inchi: 1S/C8H3BrF5NO/c9-4-1-15-6(7(10)11)5(3(4)2-16)8(12,13)14/h1-2,7H
    • InChI Key: GGIDXFVMRDGQNN-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C(F)F)C(C(F)(F)F)=C1C=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 259
  • XLogP3: 2.5
  • Topological Polar Surface Area: 30

5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029055976-1g
5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxaldehyde
1805044-68-1 97%
1g
$1,549.60 2022-04-01

Additional information on 5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxaldehyde

Introduction to 5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1805044-68-1)

5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxaldehyde, identified by its CAS number 1805044-68-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into the six-membered ring structure. The presence of multiple halogen substituents, specifically bromine, difluoromethyl, and trifluoromethyl groups, imparts unique electronic and steric properties that make it a valuable intermediate in synthetic chemistry.

The structural configuration of 5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxaldehyde includes a formyl group at the 4-position of the pyridine ring. This formyl group serves as a versatile functional handle for further chemical modifications, enabling the synthesis of more complex molecules. The combination of electron-withdrawing substituents such as the difluoromethyl and trifluoromethyl groups enhances the reactivity of the formyl group, making it an attractive candidate for condensation reactions, such as the formation of Schiff bases or heterocyclic compounds.

In recent years, there has been growing interest in halogenated pyridines due to their potential applications in medicinal chemistry. The halogen atoms not only influence the electronic properties of the molecule but also contribute to its binding affinity with biological targets. Specifically, the bromine atom can be readily functionalized through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in drug discovery to introduce aryl or heteroaryl groups into molecular frameworks.

The difluoromethyl and trifluoromethyl groups are particularly noteworthy for their ability to modulate metabolic stability and pharmacokinetic properties of drug candidates. These substituents are known to enhance lipophilicity and reduce susceptibility to oxidative degradation, thereby improving the bioavailability and duration of action of therapeutic agents. Furthermore, their presence can influence binding interactions with enzymes and receptors, potentially leading to improved selectivity and efficacy.

Recent studies have demonstrated the utility of 5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxaldehyde in the development of novel pharmaceuticals. For instance, researchers have explored its use as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The formyl group allows for facile introduction of pharmacophoric elements, while the halogenated substituents provide optimal interactions with target proteins. Additionally, derivatives of this compound have shown promise in inhibiting bacterial enzymes involved in DNA replication and transcription.

Another area where this compound has found application is in agrochemical research. The structural features of 5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxaldehyde make it a suitable candidate for developing novel pesticides with enhanced potency and environmental safety. By modifying its core structure, chemists can generate compounds that exhibit selective toxicity against pests while minimizing harm to non-target organisms. This aligns with the growing demand for sustainable agricultural practices that prioritize ecological balance.

The synthesis of 5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxaldehyde typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions to introduce bromine atoms at specific positions on the pyridine ring, followed by protection-deprotection strategies to control reactivity at other sites. The introduction of difluoromethyl and trifluoromethyl groups is typically achieved through metal-catalyzed cross-coupling reactions or direct fluorination techniques.

In terms of handling and storage, 5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxaldehyde should be kept under inert conditions to prevent degradation due to moisture or air exposure. It is advisable to store this compound in a cool, dry place away from direct sunlight. As with all organic compounds used in research settings, appropriate personal protective equipment (PPE) should be worn when handling this material to minimize exposure risks.

The chemical reactivity of 5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxaldehyde makes it a valuable building block for synthetic chemists working on complex molecular architectures. Its ability to participate in various functional group transformations allows for the rapid assembly of diverse libraries of compounds for high-throughput screening applications. This versatility has made it a popular choice among medicinal chemists seeking novel scaffolds for drug discovery programs.

Looking ahead, advancements in synthetic methodologies may further expand the utility of 5-Bromo-2-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-carboxaldehyde in pharmaceutical research. Techniques such as flow chemistry and microwave-assisted synthesis could offer more efficient routes to its preparation, reducing reaction times and improving yields. Additionally, computational modeling techniques may help predict its behavior in biological systems, aiding in the rational design of next-generation drug candidates.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.